Cas no 17614-68-5 (N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline)

N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline structure
17614-68-5 structure
Product Name:N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline
CAS No:17614-68-5
MF:C11H12Cl2N2S
MW:275.197379112244
CID:906410
PubChem ID:315327
Update Time:2025-04-19

N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline
    • 4-Dichlordiethylamino-1-isothiocyanato-benzol
    • AC1L7RGS
    • Benzenamine,N-bis(2-chloroethyl)-4-isothiocyanato-
    • Isothiocyanic acid, p-[bis(2-chloroethyl)amino]phenyl ester
    • N,N-Bis-(2-chlor-aethyl)-4-isothiocyanato-anilin
    • N,N-Bis-(2-chlor-ethyl)-4-isothiocyanatoanilin
    • N,N-Bis-(2-chlor-ethyl)-4-isothiocyanato-anilin
    • N,N-bis-(2-chloro-ethyl)-4-isothiocyanato-aniline
    • N,N-Bis(2-chloroethyl)-p-isothiocyanatophenylamine
    • 17614-68-5
    • DTXSID60311205
    • NSC240416
    • NSC-240416
    • Inchi: 1S/C11H12Cl2N2S/c12-5-7-15(8-6-13)11-3-1-10(2-4-11)14-9-16/h1-4H,5-8H2
    • InChI Key: QVOAHWCESBDGHL-UHFFFAOYSA-N
    • SMILES: ClCCN(C1C=CC(=CC=1)N=C=S)CCCl

Computed Properties

  • Exact Mass: 274.01006
  • Monoisotopic Mass: 274.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 413°C at 760 mmHg
  • Flash Point: 203.6°C
  • Refractive Index: 1.576
  • PSA: 15.6
  • LogP: 3.70490

N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline Related Literature

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